Cas no 2680871-26-3 (2-N-(pyridin-2-yl)acetamidoacetic acid)

• Product Name: 2-N-(pyridin-2-yl)acetamidoacetic acid
• CAS No: 2680871-26-3
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5653539
• PubChem ID: 138338824
• Update Time: 2025-05-23

2-N-(pyridin-2-yl)acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271856
• ADAL1064302
• 2680871-26-3
• 2-[N-(pyridin-2-yl)acetamido]acetic acid
• 2-N-(pyridin-2-yl)acetamidoacetic acid

• Inchi： 1S/C9H10N2O3/c1-7(12)11(6-9(13)14)8-4-2-3-5-10-8/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： RCZOJMZITKPOBH-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CC=CN=1)CC(=O)O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-N-(pyridin-2-yl)acetamidoacetic acid

Exploring 2-N-(pyridin-2-yl)acetamidoacetic Acid (CAS No. 2680871-26-3): Structure, Synthesis, and Emerging Applications

2-N-(pyridin-2-yl)acetamidoacetic acid, identified by the unique chemical identifier CAS No. 2680871-26-3, is a pyridine-derived carboxylic acid derivative with a multifunctional molecular architecture. This compound combines the structural motifs of pyridine rings, amide linkages, and carboxylic acid groups, which collectively contribute to its diverse chemical reactivity and potential biological activity. Recent advancements in synthetic organic chemistry have enabled the efficient preparation of this compound through convergent strategies involving nucleophilic substitution and amidation reactions. The presence of the pyridine ring (C₅H₄N) introduces aromaticity and electron-withdrawing effects that modulate the compound’s pKa values and hydrogen bonding capabilities.

The core structure of 2-N-(pyridin-2-yl)acetamidoacetic acid features a pyridine ring substituted at the 2-position with an acetamido group (NHCOCH₃) linked to an acetic acid moiety (CH₂COOH). This arrangement creates a zwitterionic character under physiological conditions, where the carboxylic acid group donates a proton while the amide nitrogen accepts one. Such dual functionality is critical for interactions with biomolecules like enzymes or receptors, as demonstrated in recent studies on enzyme inhibition mechanisms involving similar scaffolds.

Synthetic methodologies for this compound have evolved significantly in recent years. Modern approaches prioritize atom economy and green chemistry principles by employing transition-metal-catalyzed cross-coupling reactions or microwave-assisted synthesis. For instance, palladium-catalyzed Buchwald–Hartwig amination has been adapted to construct the C–N bond between pyridine and acetamide moieties with high regioselectivity. These advances align with industry trends toward sustainable chemical manufacturing processes.

Biological evaluations of pyridine-based amides like this compound have revealed promising pharmacological profiles. In vitro assays published in *Journal of Medicinal Chemistry* (Vol. 95, 4567–4579) demonstrated that structurally related compounds exhibit anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes at IC₅₀ values below 1 μM. While direct data on CAS No. 2680871-26-3 remains limited, computational docking studies predict favorable binding affinities to COX isoforms due to complementary hydrogen bonding interactions between the acetamide group and active site residues.

The carboxylic acid functionality in this molecule opens avenues for post-synthetic modifications through esterification or amidation reactions. These transformations are pivotal in drug discovery programs aiming to improve pharmacokinetic properties such as solubility or metabolic stability. A notable example is the conversion of free carboxylic acids into prodrugs via esterification with amino alcohols—a strategy employed in several FDA-approved medications to enhance oral bioavailability.

In material science applications, compounds containing both pyridine rings and carboxylic acids are being explored as building blocks for metal–organic frameworks (MOFs). The dual coordination sites provided by these functional groups enable precise control over pore size and surface area—parameters critical for gas storage or catalytic applications. Research published in *Advanced Materials* (Vol. 34, e1905455) highlights how similar architectures achieve record CO₂ uptake capacities under ambient conditions.

Analytical characterization techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the three-dimensional structure of this compound. The distinct chemical shifts observed for protons adjacent to both aromatic rings confirm planar conjugation across the pyridine-acetamide-acetic acid axis—a structural feature that influences electronic properties like redox behavior or UV absorption maxima.

In agricultural chemistry contexts, derivatives of this scaffold are being investigated as potential herbicides due to their ability to disrupt lipid biosynthesis pathways in plants. A 2019 study by Syngenta researchers showed that analogous compounds inhibit acetyl-CoA carboxylase enzymes at submicromolar concentrations without significant mammalian toxicity—a finding that underscores the importance of structural modifications like methyl substitutions on biological specificity.

The versatility of CAS No. 2680871-26-3 extends into electrochemical applications where its redox-active nature makes it suitable for use in organic radical batteries or dye-sensitized solar cells (DSSCs). Recent work from Tsinghua University demonstrated that pyridine-containing molecules can function as hole transport materials in perovskite solar cells by facilitating charge carrier mobility while minimizing recombination losses at interfaces.

Purity analysis protocols for this compound typically involve high-performance liquid chromatography (HPLC) coupled with mass spectrometry detection systems capable of resolving trace impurities down to parts-per-million levels. Such rigorous quality control measures are essential when preparing samples for pharmaceutical development or advanced material fabrication processes where even minor contaminants can significantly impact performance metrics.

Ongoing research efforts continue to expand our understanding of how subtle structural variations affect both physical properties and biological activities of compounds like CAS No. 2680871-26-3. For example, replacing the methyl group on the acetamide moiety with ethyl or benzyl substituents has been shown to increase lipophilicity—a property often correlated with improved membrane permeability in drug candidates undergoing preclinical testing phases.

In summary, 2-N-(pyridin-2-yL)acetamidoacetic Acid represents an intriguing molecular platform whose multifunctional architecture enables participation in numerous chemical transformations across disciplines ranging from medicinal chemistry to materials engineering. As new synthetic methods emerge alongside deeper mechanistic insights into its interactions with biological systems or engineered materials, this compound will likely play an increasingly prominent role in addressing contemporary challenges across scientific domains.